2-[[4-(4-Fluorophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfonyl]acetic acid ethyl ester

• Molecular Formula: C15H12F4N2O4S
• Molecular Weight: 392.3 g/mol
• IUPAC Name: ethyl 2-[4-(4-fluorophenyl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfonylacetate
• InChI: InChI=1S/C15H12F4N2O4S/c1-2-25-13(22)8-26(23,24)14-20-11(7-12(21-14)15(17,18)19)9-3-5-10(16)6-4-9/h3-7H,2,8H2,1H3
• InChI Key: YSZZSESTGDKXTF-UHFFFAOYSA-N
• SMILES: CCOC(=O)CS(=O)(=O)C1=NC(=CC(=N1)C(F)(F)F)C2=CC=C(C=C2)F

Description

2-[[4-(4-fluorophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfonyl]acetic acid ethyl ester is a member of pyrimidines.

Scientific Research Applications

• Synthesis and Application in Carbohydrate Chemistry : The 2-[(4-fluorophenyl)sulfonyl]ethoxy carbonyl (Fsec) group, related to the compound , has been utilized in carbohydrate chemistry. It's designed for the protection of hydroxyl groups in complex carbohydrate synthesis. The Fsec group demonstrates stability under acidic conditions and is cleavable under mild basic conditions, making it useful in the synthesis of complex carbohydrates like 6-aminohexyl galabioside (Spjut, Qian, & Elofsson, 2010).

• Use in Medicinal Chemistry : In the field of medicinal chemistry, derivatives of the compound have been explored. For instance, 4'-cyano-3-[(4-fluorophenyl)sulfonyl]-2-hydroxy-2-methyl-3'-(trifluoromethyl)-propionanilide, a related compound, has been studied for its potential as a nonsteroidal antiandrogen. Its enantiomers have been resolved and analyzed for their activity, highlighting the compound's relevance in pharmaceutical research (Tucker & Chesterson, 1988).

• Application in Electrochemical Polymerization : Related fluoro-substituted compounds have been used in electrochemical polymerization. The electrochemical oxidation of compounds like 3-(4-fluorophenyl) thiophene, which shares structural similarities, results in electroactive polymers. These polymers have applications in various electronic and optical devices, indicating the potential use of fluoro-substituted compounds in advanced material science (Naudin et al., 2002).

• Use in Analytical Chemistry : Derivatives of this compound have also been used in analytical chemistry, particularly in high-performance liquid chromatography for the detection of carboxylic acids. This illustrates the compound's utility in enhancing analytical techniques and methodologies (Yasaka et al., 1990).

• Application in Synthesis of Fluorescing Agents : Compounds with structural similarities have been used in the synthesis of zinc(II)-specific fluorescing agents, indicating the potential use of the compound in biological imaging and metal ion detection (Mahadevan et al., 1996).